Cas no 1805926-20-8 (Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate)

• Product Name: Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate
• CAS No: 1805926-20-8
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4921430
• Update Time: 2025-05-24

Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)3-6-7(4-15)8(10(12)13)5-16-11(6)14/h5,10H,2-3H2,1H3
• InChI Key： VSOXWWMURDUMFP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C(C(F)F)=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate

Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate: A Comprehensive Overview

Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate, with CAS No. 1805926-20-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and an iodine atom, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and advanced materials.

The synthesis of Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in transition metal catalysis have enabled more efficient and selective methods for constructing such complex molecules. Researchers have explored the use of palladium catalysts to facilitate the coupling reactions, which has significantly improved the yield and purity of the final product.

In terms of its properties, this compound exhibits remarkable stability under various conditions, making it suitable for use in demanding environments. The presence of the iodine atom in the pyridine ring contributes to its high reactivity, which is advantageous in certain chemical transformations. Additionally, the cyano group imparts electron-withdrawing effects, further enhancing its reactivity and making it a valuable intermediate in organic synthesis.

Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate has been extensively studied for its potential in drug discovery. The compound's structure allows for precise modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drugs.

Beyond its medicinal applications, this compound has also found utility in the development of advanced materials. The difluoromethyl group introduces fluorine into the molecule, which can enhance the material's thermal stability and mechanical properties. Researchers have explored its use as a precursor for high-performance polymers and coatings, which are critical for aerospace and electronics industries.

The latest research on Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate has focused on optimizing its synthesis and expanding its application scope. For instance, scientists have developed novel routes to incorporate this compound into bioconjugates, enabling targeted drug delivery systems. These advancements underscore the importance of this compound in cutting-edge scientific research.

In conclusion, Ethyl 4-cyano-5-(difluoromethyl)-2-iodopyridine-3-acetate (CAS No. 1805926-20-) is a multifaceted compound with immense potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future innovations.